Cas no 120354-26-9 ([1]Benzothieno[2,3-d]pyrimidin-4(3H)-one,3-amino-5,6,7,8-tetrahydro-7-methyl-2-(phenylmethyl)-)

• Product Name: [1]Benzothieno[2,3-d]pyrimidin-4(3H)-one,3-amino-5,6,7,8-tetrahydro-7-methyl-2-(phenylmethyl)-
• CAS No: 120354-26-9
• MF: C₁₈H₁₉N₃OS
• MW: 325.42796254158
• CID: 181166
• PubChem ID: 3078208
• Update Time: 2025-04-19

[1]Benzothieno[2,3-d]pyrimidin-4(3H)-one,3-amino-5,6,7,8-tetrahydro-7-methyl-2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• [1]Benzothieno[2,3-d]pyrimidin-4(3H)-one,3-amino-5,6,7,8-tetrahydro-7-methyl-2-(phenylmethyl)-
• 3-amino-2-benzyl-7-methyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
• (1)Benzothieno(2,3-d)pyrimidin-4(3H)-one, 5,6,7,8-tetrahydro-3-amino-7-methyl-2-(phenylmethyl)-
• BRN 5986032
• 120354-26-9
• DTXSID80923349
• 3-Amino-2-benzyl-7-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one

• Inchi： 1S/C18H19N3OS/c1-11-7-8-13-14(9-11)23-17-16(13)18(22)21(19)15(20-17)10-12-5-3-2-4-6-12/h2-6,11H,7-10,19H2,1H3
• InChI Key： BEVAVGKMHIBLOQ-UHFFFAOYSA-N
• SMILES： S1C2=C(C(N(C(CC3C=CC=CC=3)=N2)N)=O)C2=C1CC(C)CC2

Computed Properties

• Exact Mass: 325.12507
• Monoisotopic Mass: 325.124883
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.9
• XLogP3: 3.4

Experimental Properties

• Density: 1.4
• Boiling Point: 560°C at 760 mmHg
• Flash Point: 292.5°C
• Refractive Index: 1.733
• PSA: 58.69